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Compound Name: 2-Mesitylmagnesium bromide

Cat. No.: B1588214

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-Mesitylmagnesium bromide is a sterically hindered Grignard reagent that plays a significant
role in modern organic synthesis. Its unique structural features, characterized by the bulky
mesityl group (2,4,6-trimethylphenyl), impart distinct reactivity and selectivity compared to less
hindered organomagnesium halides. This technical guide provides a comprehensive overview
of the chemical properties, synthesis, and key applications of 2-Mesitylmagnesium bromide,
with a focus on its utility in the construction of complex molecular architectures relevant to
pharmaceutical and materials science research.

Core Chemical Properties

2-Mesitylmagnesium bromide is an organomagnesium compound with the chemical formula
CoH11BrMg.[1][2] It is most commonly encountered and utilized as a solution in ethereal
solvents such as tetrahydrofuran (THF) or diethyl ether, due to its high reactivity and sensitivity
to moisture and air.[3]

Physicochemical Data

Quantitative physical data for pure, isolated 2-Mesitylmagnesium bromide is scarce in the
literature as it is typically generated and used in situ or sold as a solution. The properties of its
commercially available solutions are well-documented.
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Property Value Source
Molecular Formula CoH11BrMg [1112]
Molecular Weight 223.39 g/mol [1][2]
CAS Number 2633-66-1 [2]
Typically a yellow to brown
Appearance _ [1]
solution
Not available (typically not
Melting Point ) (typically [1114]
isolated)
Not available (typically not
Boiling Point (pically (13041

isolated)

Density (1.0 M in THF)

1.005 g/mL at 25 °C

[5]

Density (1.0 M in diethyl ether)

0.897 g/mL at 25 °C

[6]

Flash Point (1.0 M in THF)

-17 °C (1.4 °F)

[7]

Solubility

Reacts violently with water.

Soluble in ethereal solvents.

[1]5]

Reactivity and Stability

2-Mesitylmagnesium bromide is a potent nucleophile and a strong base. Its reactivity is

governed by the polar carbon-magnesium bond, which renders the mesityl group carbanionic in

character.

Stability:

e Moisture and Air Sensitivity: As with all Grignard reagents, 2-Mesitylmagnesium bromide is

highly sensitive to moisture and atmospheric oxygen.[3] It reacts vigorously with water,

protonating the mesityl group to form mesitylene and magnesium hydroxybromide.[3]

Exposure to air can lead to oxidation. Therefore, it must be handled under anhydrous and

inert conditions, typically under a nitrogen or argon atmosphere.
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» Thermal Stability: While generally stable in solution at ambient temperatures, prolonged
heating can lead to decomposition.

o Peroxide Formation: Ethereal solutions of Grignard reagents can form explosive peroxides
upon prolonged storage and exposure to air.[7] Containers should be dated upon opening
and checked for peroxides periodically.[7]

Key Reactions:

» Nucleophilic Addition to Carbonyls: 2-Mesitylmagnesium bromide readily participates in
nucleophilic addition reactions with a wide range of carbonyl compounds, including
aldehydes, ketones, and esters, to form alcohols.[3] The steric bulk of the mesityl group can
influence the stereochemical outcome of these reactions.

e Cross-Coupling Reactions: It is a key reagent in transition-metal-catalyzed cross-coupling
reactions, most notably the Kumada coupling, for the formation of carbon-carbon bonds.[8]
[9] This is particularly useful for the synthesis of sterically hindered biaryl compounds.[10]

Experimental Protocols
Synthesis of 2-Mesitylmagnesium Bromide

The synthesis of 2-Mesitylmagnesium bromide follows the general procedure for Grignard
reagent formation. The following protocol is adapted from established methods.

Materials:

Magnesium turnings

2-Bromomesitylene

Anhydrous diethyl ether or tetrahydrofuran (THF)

lodine (crystal, as an initiator)

Three-necked round-bottom flask, reflux condenser, dropping funnel, and magnetic stirrer

Inert atmosphere (nitrogen or argon) setup
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Procedure:

Apparatus Setup: All glassware must be rigorously dried in an oven and assembled hot
under a stream of inert gas to ensure anhydrous conditions.

e Initiation: Place magnesium turnings in the flask. Add a small crystal of iodine.

o Reagent Addition: In the dropping funnel, prepare a solution of 2-bromomesitylene in the
anhydrous solvent. Add a small portion of this solution to the magnesium turnings.

o Reaction: The reaction is initiated by gentle warming or the addition of the iodine crystal,
evidenced by the disappearance of the iodine color and the onset of bubbling. Once initiated,
the remaining 2-bromomesitylene solution is added dropwise at a rate that maintains a
gentle reflux.

o Completion: After the addition is complete, the reaction mixture is typically stirred and
refluxed for an additional 30-60 minutes to ensure complete conversion. The resulting grey,
cloudy solution is the Grignard reagent, which can be used directly for subsequent reactions.

Grignhard Reaction with an Aldehyde (Example:
Benzaldehyde)

This protocol describes the reaction of 2-Mesitylmagnesium bromide with benzaldehyde to
form (mesityl)(phenyl)methanol.

Materials:

2-Mesitylmagnesium bromide solution (prepared as above)

Benzaldehyde

Anhydrous diethyl ether or THF

Saturated aqueous ammonium chloride solution

Standard laboratory glassware for reaction and workup

Procedure:
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e Reaction Setup: The freshly prepared 2-Mesitylmagnesium bromide solution is cooled in
an ice bath under an inert atmosphere.

o Aldehyde Addition: A solution of benzaldehyde in the anhydrous solvent is added dropwise to
the stirred Grignard reagent solution. The temperature should be maintained below 10 °C
during the addition.

o Reaction: After the addition is complete, the ice bath is removed, and the reaction mixture is
stirred at room temperature for 1-2 hours.

e Quenching: The reaction is carefully quenched by slowly pouring the mixture into a beaker
containing crushed ice and a saturated aqueous ammonium chloride solution.

o Workup: The mixture is transferred to a separatory funnel, and the organic layer is
separated. The aqueous layer is extracted with two portions of diethyl ether. The combined
organic extracts are washed with brine, dried over anhydrous sodium sulfate, filtered, and
the solvent is removed under reduced pressure to yield the crude alcohol product.

 Purification: The crude product can be purified by recrystallization or column
chromatography.

Signaling Pathways and Logical Relationships

In the context of chemical synthesis, "signaling pathways" can be interpreted as reaction
mechanisms and experimental workflows. The following diagrams illustrate these logical
relationships.

Synthesis Workflow for 2-Mesitylmagnesium Bromide
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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